On the self assembly of short chain alkanedithiols

Physical Chemistry Chemical Physics Pub Date: 2008-10-03 DOI: 10.1039/B809760G

Abstract

A study of the self-assembly of nonane-alkanedithiol monolayers on gold in n-hexane and ethanol solvents is presented. Self-assembled monolayers (SAMs) are characterised by reflection–absorption infrared spectroscopy (RAIRS), sum frequency generation (SFG) and spectroscopic ellipsometry (SE) measurements. Data obtained for alkanethiols SAMs are also shown for comparison. The measurements show that nicely organized HSC9SH SAMs can be obtained in n-hexane provided that N2-degassed solutions are used and all preparation steps are performed in the absence of ambient light. SFG measurements show that these SAMs have free standing SH groups. Use of an un-degassed and/or light-exposed n-hexane solutions leads to a worse layer organization. Preparation in ethanol, even in degassed solutions with processing in the dark, leads to poorly organized layers and no sign of free –SH groups was observed.

Graphical abstract: On the self assembly of short chain alkanedithiols
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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